Cas no 861418-82-8 (2,5-Diazabicyclo[2.2.1]heptane, 2-(1-methylethyl)-, (1S,4S)-)

• Product Name: 2,5-Diazabicyclo[2.2.1]heptane, 2-(1-methylethyl)-, (1S,4S)-
• CAS No: 861418-82-8
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 6001357
• PubChem ID: 24787295
• Update Time: 2025-05-22

2,5-Diazabicyclo[2.2.1]heptane, 2-(1-methylethyl)-, (1S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane, 2-(1-methylethyl)-, (1S,4S)-
• AKOS006358458
• Z1203747934
• SCHEMBL2389065
• 861418-82-8
• (1s,4s)-2-isopropyl-2,5-diazabicyclo[2.2.1]heptane
• EN300-6707131
• (1S,4S)-2-propan-2-yl-2,5-diazabicyclo[2.2.1]heptane
• (1s,4s)-2-(propan-2-yl)-2,5-diazabicyclo[2.2.1]heptane
• AT12757

• Inchi： 1S/C8H16N2/c1-6(2)10-5-7-3-8(10)4-9-7/h6-9H,3-5H2,1-2H3/t7-,8-/m0/s1
• InChI Key： FUMTXFNRSOTREL-YUMQZZPRSA-N
• SMILES： [C@]12([H])C[C@]([H])(NC1)CN2C(C)C

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 194.6±8.0 °C(Predicted)
• pka: 10.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2,5-Diazabicyclo[2.2.1]heptane, 2-(1-methylethyl)-, (1S,4S)-

2,5-Diazabicyclo[2.2.1]heptane, 2-(1-methylethyl)-, (1S,4S)-

The compound 861418-82-8, also known as 2,5-diazabicyclo[2.2.1]heptane, 2-(1-methylethyl)-, (1S,4S)-, is a bicyclic amine with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are widely studied for their potential applications in drug design and materials science. The (1S,4S) stereochemistry of this compound plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of bicyclic amines in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The diazabicyclo[2.2.1]heptane framework is particularly interesting because it combines rigidity with flexibility, making it an ideal candidate for exploring diverse chemical interactions. The presence of the (1-methylethyl) substituent further enhances the compound's versatility by introducing additional steric and electronic effects.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecular architectures. Researchers have demonstrated that 861418-82-8 can be used to synthesize bioactive molecules with high specificity and potency. For instance, its use in the development of small molecule inhibitors targeting key enzymes involved in diseases such as cancer and neurodegenerative disorders has shown remarkable results.

The synthesis of 2,5-diazabicyclo[2.2.1]heptane, 2-(1-methylethyl)-, (1S,4S)- involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess (ee), which is critical for its application in chiral environments.

In terms of biological activity, this compound has been shown to exhibit potent antimicrobial properties, making it a potential candidate for the development of new antibiotics. Additionally, its ability to modulate cellular signaling pathways has opened up avenues for its use in treating chronic inflammatory diseases.

From a materials science perspective, the unique electronic properties of 861418-82-8 make it an attractive candidate for applications in organic electronics and optoelectronics. Its ability to form stable charge transfer complexes with other organic molecules has been leveraged in the design of novel materials for solar cells and light-emitting diodes (LEDs).

Recent research has also explored the use of this compound in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures that can encapsulate therapeutic agents, enhancing their stability and bioavailability. This property has significant implications for the development of targeted drug delivery systems.

In conclusion, 2,5-diazabicyclo[2.2.1]heptane, 2-(1-methylethyl)-, (1S,4S)- is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and stereochemical properties make it an invaluable tool for researchers in organic chemistry and pharmacology.